Cas no 1507362-16-4 ((1R,4r)-4-(4-fluorophenoxy)cyclohexan-1-amine)

• Product Name: (1R,4r)-4-(4-fluorophenoxy)cyclohexan-1-amine
• CAS No: 1507362-16-4
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 5739858
• PubChem ID: 16756168
• Update Time: 2025-11-01

(1R,4r)-4-(4-fluorophenoxy)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• trans-4-(4-Fluorophenoxy)cyclohexanamine
• Cyclohexanamine, 4-(4-fluorophenoxy)-, trans-
• (1R,4r)-4-(4-fluorophenoxy)cyclohexan-1-amine

• Inchi： 1S/C12H16FNO/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-2,5-6,10,12H,3-4,7-8,14H2/t10-,12-
• InChI Key： PQOUJGMSVPGFRX-UMSPYCQHSA-N
• SMILES： [C@@H]1(N)CC[C@@H](OC2=CC=C(F)C=C2)CC1

Experimental Properties

• Density: 1.114±0.06 g/cm3(Predicted)
• Boiling Point: 309.5±32.0 °C(Predicted)
• pka: 10.58±0.70(Predicted)

Additional information on (1R,4r)-4-(4-fluorophenoxy)cyclohexan-1-amine

Introduction to (1R,4r)-4-(4-fluorophenoxy)cyclohexan-1-amine and Its Significance in Modern Medicinal Chemistry

CAS no.1507362-16-4 corresponds to the chiral amine compound (1R,4r)-4-(4-fluorophenoxy)cyclohexan-1-amine, a molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound, characterized by its cyclohexane ring substituted with a fluorophenyl group and an amine moiety, represents a promising scaffold for the development of novel therapeutic agents.

The structural motif of (1R,4r)-4-(4-fluorophenoxy)cyclohexan-1-amine is particularly noteworthy for its potential in modulating biological targets. The presence of the fluorine atom in the phenyl ring introduces a degree of electronic and steric tunability, which is often exploited in drug design to enhance binding affinity and selectivity. Furthermore, the chiral center at the cyclohexane ring provides a basis for creating enantiomerically pure compounds, a critical factor in pharmaceutical development where stereochemistry can significantly influence efficacy and safety.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The amine functional group in (1R,4r)-4-(4-fluorophenoxy)cyclohexan-1-amine offers a versatile platform for further derivatization, allowing chemists to explore diverse chemical libraries. This flexibility has made it a valuable intermediate in the synthesis of molecules with potential applications in oncology, neurology, and inflammatory diseases.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The fluorine-substituted phenyl ring is known to enhance metabolic stability and bioavailability, key factors in drug development. Additionally, the cyclohexane backbone provides a rigid scaffold that can be optimized for better interaction with biological targets. These features make (1R,4r)-4-(4-fluorophenoxy)cyclohexan-1-amine an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry. Compounds containing such moieties have shown enhanced binding affinity to proteins and improved pharmacokinetic profiles. For instance, fluorinated phenyl groups have been successfully incorporated into kinase inhibitors, which are widely used in cancer therapy. The amine group in (1R,4r)-4-(4-fluorophenoxy)cyclohexan-1-amine also suggests potential interactions with nucleophilic sites on target proteins, further expanding its therapeutic potential.

The synthesis of enantiomerically pure forms of chiral compounds like (1R,4r)-4-(4-fluorophenoxy)cyclohexan-1-amine is a complex but crucial task in pharmaceutical research. Advanced synthetic methodologies have enabled the efficient preparation of such compounds with high enantiomeric purity. These techniques include asymmetric hydrogenation, chiral resolution processes, and biocatalytic transformations. The ability to produce these compounds with high fidelity has opened new avenues for drug discovery.

In conclusion, (1R,4r)-4-(4-fluorophenoxy)cyclohexan-1-amine (CAS no.1507362-16-4) represents a significant advancement in medicinal chemistry due to its structural features and potential therapeutic applications. The combination of a fluorinated phenyl ring and an amine group on a chiral cyclohexane backbone offers a versatile platform for drug design. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a pivotal role in the development of next-generation therapeutics.